Cas no 2090853-03-3 (7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one)

• Product Name: 7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one
• CAS No: 2090853-03-3
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5247931
• Update Time: 2025-10-28

7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 7-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]hexahydro-
• 7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one

• Inchi： 1S/C9H14N4O2/c10-5-7-12-9(15-13-7)6-3-1-2-4-8(14)11-6/h6H,1-5,10H2,(H,11,14)
• InChI Key： PFUFRCRHBMWGCE-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(CN)N=2)CCCCC1=O

Additional information on 7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one

Recent Advances in the Study of 7-3-(Aminomethyl)-1,2,4-Oxadiazol-5-ylazepan-2-one (CAS: 2090853-03-3)

The compound 7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one (CAS: 2090853-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its 1,2,4-oxadiazole moiety, combined with the azepan-2-one ring, offers a promising platform for the development of novel bioactive molecules. Researchers have successfully synthesized and characterized this compound, demonstrating its stability and compatibility with various chemical modifications. The presence of the aminomethyl group further enhances its potential for targeted drug design, particularly in the development of enzyme inhibitors and receptor modulators.

In terms of biological activity, preliminary investigations have revealed that 7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one exhibits promising interactions with several key biological targets. Notably, it has shown affinity for G-protein coupled receptors (GPCRs) and certain classes of enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases and neurological disorders. However, further in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The compound's mechanism of action appears to involve modulation of cellular signaling pathways, particularly those related to oxidative stress and apoptosis. Recent in vitro studies have demonstrated its ability to influence the expression of key regulatory proteins, making it a candidate for further investigation in cancer therapy. Its relatively low cytotoxicity in normal cell lines, as reported in recent publications, adds to its appeal as a potential therapeutic agent.

From a pharmaceutical development perspective, researchers have made progress in optimizing the compound's physicochemical properties to enhance its drug-like characteristics. Recent formulation studies have focused on improving its solubility and bioavailability, addressing some of the initial challenges identified during early-stage development. These advancements have paved the way for more comprehensive preclinical evaluations.

Looking forward, the scientific community anticipates that 7-3-(aminomethyl)-1,2,4-oxadiazol-5-ylazepan-2-one will continue to be an important subject of investigation. Current research efforts are directed toward exploring its structure-activity relationships, developing more efficient synthetic routes, and evaluating its potential in combination therapies. As these studies progress, this compound may emerge as a valuable addition to the medicinal chemist's toolbox for addressing various unmet medical needs.